Cas no 6108-32-3 (Lithium tartrate monohydrate)

Lithium tartrate monohydrate (Li₂C₄H₄O₆·H₂O) is a crystalline salt composed of lithium cations and tartrate anions, with one water molecule of hydration. It is commonly utilized in biochemical and pharmaceutical research due to its role as a lithium source in controlled-release formulations. The compound exhibits good solubility in water, facilitating its use in aqueous systems. Its stability under standard conditions and predictable decomposition profile make it suitable for analytical applications, including as a calibrant or reference material. Lithium tartrate monohydrate is also employed in specialty chemical synthesis, where its mild reducing properties and chelating ability are advantageous. Proper handling requires attention to hygroscopicity and standard lithium compound precautions.
Lithium tartrate monohydrate structure
Lithium tartrate monohydrate structure
Product Name:Lithium tartrate monohydrate
CAS No:6108-32-3
MF:C4H6Li2O7
MW:179.968242168427
MDL:MFCD00054421
CID:85545
PubChem ID:18463206
Update Time:2025-05-21

Lithium tartrate monohydrate Chemical and Physical Properties

Names and Identifiers

    • Lithium tartrate monohydrate
    • dilithium,2,3-dihydroxybutanedioate,hydrate
    • 6108-32-3
    • Lithium 2,3-dihydroxybutanedioate--water (2/1/1)
    • DTXSID90594089
    • Tartaric acid lithium salt monohydrate
    • LITHIUM TARTRATE 1-HYDRATE
    • MFCD09953637
    • dilithium;2,3-dihydroxybutanedioate;hydrate
    • MDL: MFCD00054421
    • Inchi: 1S/C4H6O6.2Li.H2O/c5-1(3(7)8)2(6)4(9)10;;;/h1-2,5-6H,(H,7,8)(H,9,10);;;1H2/q;2*+1;/p-2
    • InChI Key: GNDOSKKVQUGWFB-UHFFFAOYSA-L
    • SMILES: OC(C(=O)[O-])C(C(=O)[O-])O.O.[Li+].[Li+]

Computed Properties

  • Exact Mass: 180.04300
  • Monoisotopic Mass: 180.04335939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 123
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 122Ų

Experimental Properties

  • Color/Form: Powder or aggregate
  • Water Partition Coefficient: Soluble in water
  • PSA: 129.95000
  • LogP: -4.85630
  • Solubility: Soluble in water.

Lithium tartrate monohydrate Pricemore >>

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Additional information on Lithium tartrate monohydrate

Lithium Tartrate Monohydrate: A Comprehensive Overview

Lithium tartrate monohydrate, also known by its CAS number 6108-32-3, is a versatile compound with a wide range of applications across various industries. This compound is a hydrated form of lithium tartrate, which is derived from the reaction of lithium salts with tartaric acid. The monohydrate form ensures stability and purity, making it a preferred choice in many scientific and industrial processes.

Lithium tartrate monohydrate has gained significant attention in recent years due to its role in the production of lithium ions for batteries. As the demand for sustainable energy solutions grows, researchers have focused on optimizing the extraction and purification processes of lithium compounds. Studies have shown that lithium tartrate monohydrate exhibits excellent solubility properties, which are crucial for efficient lithium ion extraction techniques. This has led to its increased use in battery manufacturing, particularly in the production of cathode materials for lithium-ion batteries.

Another area where lithium tartrate monohydrate has shown promise is in the pharmaceutical industry. Recent research highlights its potential as a stabilizing agent in drug formulations. The compound's ability to form stable complexes with metal ions makes it ideal for enhancing the bioavailability of certain medications. For instance, studies have demonstrated that lithium tartrate monohydrate can be used as a co-former in the development of controlled-release drug delivery systems, ensuring consistent therapeutic effects over extended periods.

In addition to its industrial applications, lithium tartrate monohydrate has also found its way into the food and beverage industry. As a food additive, it serves as an effective acid regulator and flavor enhancer. Its mild tartaric acid taste profile makes it a popular choice in the production of beverages, confectioneries, and dairy products. Recent advancements in food science have explored the use of lithium tartrate monohydrate as a natural alternative to synthetic acidulants, aligning with the growing consumer demand for clean-label products.

From an environmental perspective, lithium tartrate monohydrate has been studied for its potential in water treatment applications. Researchers have investigated its ability to act as a coagulant aid in removing heavy metals and other impurities from industrial wastewater. The compound's chelating properties make it effective in binding metal ions, facilitating their removal through precipitation or filtration processes. This application not only contributes to environmental sustainability but also offers an innovative solution to waste management challenges.

The synthesis of lithium tartrate monohydrate involves a multi-step process that ensures high purity and structural integrity. Recent advancements in chemical synthesis techniques have enabled the production of this compound with enhanced crystallinity, which improves its performance in various applications. For instance, high-crystallinity lithium tartrate monohydrate exhibits superior solubility characteristics, making it more efficient in battery electrode manufacturing and pharmaceutical formulations.

Looking ahead, the demand for lithium tartrate monohydrate is expected to grow significantly due to its versatility and adaptability across multiple industries. Ongoing research continues to uncover new applications and optimization strategies for this compound. As industries increasingly prioritize sustainability and efficiency, lithium tartrate monohydrate stands out as a valuable resource with immense potential.

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